Cas no 648905-58-2 (Phenol, 4-[[6-methoxy-2-[4-(methylsulfonyl)phenyl]-1-naphthalenyl]oxy]-)

Phenol, 4-[[6-methoxy-2-[4-(methylsulfonyl)phenyl]-1-naphthalenyl]oxy]- structure
648905-58-2 structure
Product Name:Phenol, 4-[[6-methoxy-2-[4-(methylsulfonyl)phenyl]-1-naphthalenyl]oxy]-
CAS No:648905-58-2
MF:C24H20O5S
MW:420.477605819702
CID:412841
PubChem ID:68515963
Update Time:2025-04-19

Phenol, 4-[[6-methoxy-2-[4-(methylsulfonyl)phenyl]-1-naphthalenyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[[6-methoxy-2-[4-(methylsulfonyl)phenyl]-1-naphthalenyl]oxy]-
    • 4-[6-methoxy-2-(4-methylsulfonylphenyl)naphthalen-1-yl]oxyphenol
    • 648905-58-2
    • 4-({2-[4-(Methanesulfonyl)phenyl]-6-methoxynaphthalen-1-yl}oxy)phenol
    • 4-[2-(4-methanesulfonyl-phenyl)-6-methoxy-naphthalen-1-yloxy]-phenol
    • SCHEMBL3111436
    • IGAHFPMYTMWHHE-UHFFFAOYSA-N
    • DTXSID60738493
    • Inchi: 1S/C24H20O5S/c1-28-20-10-14-23-17(15-20)5-13-22(16-3-11-21(12-4-16)30(2,26)27)24(23)29-19-8-6-18(25)7-9-19/h3-15,25H,1-2H3
    • InChI Key: IGAHFPMYTMWHHE-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)C1=CC=C2C=C(C=CC2=C1OC1C=CC(=CC=1)O)OC)(=O)=O

Computed Properties

  • Exact Mass: 420.1032
  • Monoisotopic Mass: 420.10314491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 81.2Ų

Experimental Properties

  • PSA: 72.83

Phenol, 4-[[6-methoxy-2-[4-(methylsulfonyl)phenyl]-1-naphthalenyl]oxy]- Related Literature

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